Cas no 1638771-44-4 (tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate
• CAS No: 1638771-44-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD27997418
• CID: 4612311
• PubChem ID: 118798191
• Update Time: 2025-06-11

tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 4-(Aminomethyl)-4-Methylazepane-1-Carboxylate
• Tert-Butyl 4-(Aminomethyl)-4-Methylazepane-1-Carboxylate(WX601131)
• 1H-Azepine-1-carboxylic acid, 4-(aminomethyl)hexahydro-4-methyl-, 1,1-dimethylet…
• tert-butyl4-(aminomethyl)-4-methylazepane-1-carboxylate
• AKOS027252372
• SB15567
• MFCD27997418
• AS-39850
• 1H-Azepine-1-carboxylic acid, 4-(aminomethyl)hexahydro-4-methyl-, 1,1-dimethylethyl ester
• 1638771-44-4
• CS-0056564
• DTXSID001123102
• tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate

• MDL： MFCD27997418
• Inchi： 1S/C13H26N2O2/c1-12(2,3)17-11(16)15-8-5-6-13(4,10-14)7-9-15/h5-10,14H2,1-4H3
• InChI Key： WIJQXPPTCBFVFO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CN)(C)CC1

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate

Introduction to Tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate (CAS No. 1638771-44-4)

Tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate, identified by its Chemical Abstracts Service number CAS No. 1638771-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azepane class, a heterocyclic structure characterized by a seven-membered ring containing two nitrogen atoms. The presence of both an amino methyl group and a tert-butyl ester moiety makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate is of particular interest due to its potential biological activity. The azepane ring itself is known for its stability and ability to mimic certain biological scaffolds, which has made it a valuable component in drug design. The aminomethyl group at the 4-position introduces a nucleophilic center that can participate in further functionalization, while the tert-butyl ester provides a protective group for the carboxylate functionality, allowing for selective reactions at other sites on the molecule.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate scaffold has shown promise in this context, particularly as a lead compound for further derivatization. Researchers have been exploring its potential as a precursor for drugs that modulate enzyme activity by binding to specific pockets on target proteins.

One of the most exciting applications of this compound is in the field of neurological research. The azepane core is structurally similar to several natural products known for their neurological effects, suggesting that derivatives of tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate could exhibit potent activity against neurological disorders. Recent studies have demonstrated that modifications to this scaffold can influence receptor binding affinity and selectivity, which are critical factors in drug development.

The synthesis of tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino methyl group typically involves nucleophilic substitution reactions, while the formation of the tert-butyl ester is often achieved through esterification or transesterification processes. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

From a pharmaceutical perspective, the versatility of tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate lies in its ability to be further functionalized into various pharmacophores. Researchers have been experimenting with different substituents on the azepane ring to optimize bioavailability, metabolic stability, and target specificity. For instance, replacing the amino methyl group with other functional groups can alter the compound's solubility and interaction with biological targets.

The biological activity of derivatives of this compound has been studied extensively in vitro and in vivo. Initial screening assays have revealed promising results in terms of inhibitory effects on certain enzymes and receptors. For example, some derivatives have shown potential as kinase inhibitors, which are relevant in cancer therapy. Additionally, modifications to the scaffold have led to compounds with anti-inflammatory properties, making them candidates for treating chronic inflammatory diseases.

In conclusion, tert-butyl 4-(aminomethyl)-4-methylazepane-1-carboxylate (CAS No. 1638771-44-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for developing novel therapeutic agents targeting various diseases. As synthetic chemistry continues to advance, it is likely that more derivatives will be explored, leading to new treatments for unmet medical needs.